![molecular formula C16H15N3O3S B2412691 1'-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one CAS No. 1797857-00-1](/img/structure/B2412691.png)
1'-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
Overview
Description
The compound is a complex organic molecule that contains a 1,2,3-thiadiazole ring, which is a type of heterocyclic compound . Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, the synthesis of similar thiadiazole derivatives often involves condensation reactions .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Thiadiazole derivatives are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, a related compound, 4-methyl-1,2,3-thiadiazole-5-carboxylic acid, has a melting point of 143-145 °C and a density of 1.449 g/mL at 25 °C .Scientific Research Applications
Antimicrobial Activity
Compounds with a 4-methyl-1,2,3-thiadiazole-5-carbonyl moiety have been studied for their potential antimicrobial activity . In particular, derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid have shown promising results against Gram-positive bacteria .
Organic Synthesis
The 4-methyl-1,2,3-thiadiazole-5-carbonyl group is used in organic synthesis . It’s a key component in the synthesis of novel compounds with potential biological activity .
Building Blocks in Chemical Research
4-Methyl-1,2,3-thiadiazole-5-carbonyl chloride, a related compound, is used as a building block in chemical research . It’s used in the synthesis of a wide range of organic compounds .
Anti-inflammatory Activity
Some 1,3,4-thiadiazole derivatives have shown anti-inflammatory effects . While this specific compound hasn’t been studied for this application, it’s possible that it could exhibit similar properties.
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is a derivative of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid , which has been studied for its antimicrobial activity . .
Mode of Action
Given its structural similarity to 4-methyl-1,2,3-thiadiazole-5-carboxylic acid , it may interact with biological targets in a similar manner
Biochemical Pathways
The biochemical pathways affected by the compound are currently unknown. The compound’s potential antimicrobial effect was observed mainly against Gram-positive bacteria . .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. As a derivative of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid , it may share some of its antimicrobial properties.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1'-(4-methylthiadiazole-5-carbonyl)spiro[2-benzofuran-3,4'-piperidine]-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-10-13(23-18-17-10)14(20)19-8-6-16(7-9-19)12-5-3-2-4-11(12)15(21)22-16/h2-5H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWNIWCCOEPAETI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC3(CC2)C4=CC=CC=C4C(=O)O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one | |
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